Glycochenodeoxycholic Acid-d4
Glycochenodeoxycholic Acid-d4
Glycochenodeoxycholic acid-d4 (GCDCA-d4) is intended for use as an internal standard for the quantification of GCDCA (Item No. 16942) by GC- or LC-MS. GCDCA is a bile salt formed in the liver by conjugation of chenodeoxycholate with glycine. It acts as a biosurfactant to solubilize lipids for absorption and is itself absorbed.
Brand Name:
Vulcanchem
CAS No.:
1201918-16-2
VCID:
VC0163236
InChI:
InChI=1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-/m1/s1/i8D2,12D2
SMILES:
CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C26H43NO5
Molecular Weight:
453.656
Glycochenodeoxycholic Acid-d4
CAS No.: 1201918-16-2
Reference Standards
VCID: VC0163236
Molecular Formula: C26H43NO5
Molecular Weight: 453.656
| CAS No. | 1201918-16-2 |
|---|---|
| Product Name | Glycochenodeoxycholic Acid-d4 |
| Molecular Formula | C26H43NO5 |
| Molecular Weight | 453.656 |
| IUPAC Name | 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-2,2,4,4-tetradeuterio-3,7-dihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-/m1/s1/i8D2,12D2 |
| Standard InChIKey | GHCZAUBVMUEKKP-PKIQRPOYSA-N |
| SMILES | CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Description | Glycochenodeoxycholic acid-d4 (GCDCA-d4) is intended for use as an internal standard for the quantification of GCDCA (Item No. 16942) by GC- or LC-MS. GCDCA is a bile salt formed in the liver by conjugation of chenodeoxycholate with glycine. It acts as a biosurfactant to solubilize lipids for absorption and is itself absorbed. |
| Synonyms | GCDCA-d4 |
| Reference | 1.Barnes, S.,Burhol, P.G.,Zander, R., et al. Enzymatic sulfation of glycochenodeoxycholic acid by tissue fractions from adult hamsters. Journal of Lipid Research 20(8), 952-959 (1979). |
| PubChem Compound | 129010197 |
| Last Modified | Nov 12 2021 |
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